3-[2-(1-benzofuran-2-yl)-2-oxoethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one

• IUPAC Name: 3-[2-(1-benzofuran-2-yl)-2-oxoethyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]triazin-4-one
• InChI: InChI=1S/C19H15N3O3S/c23-13(15-9-11-5-1-3-7-14(11)25-15)10-22-19(24)17-12-6-2-4-8-16(12)26-18(17)20-21-22/h1,3,5,7,9H,2,4,6,8,10H2
• InChI Key: AAFZGRRQHYWWSB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=NN(C3=O)CC(=O)C4=CC5=CC=CC=C5O4
• Molecular Formula: C19H15N3O3S
• Molecular Weight: 365.4 g/mol

Description

3-[2-(1-benzofuran-2-yl)-2-oxoethyl]-5,6,7,8-tetrahydro1benzothieno[2,3-d][1,2,3]triazin-4(3H)-one is a complex organic compound that features a benzofuran moiety, a benzothieno ring, and a triazinone core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[2-(1-benzofuran-2-yl)-2-oxoethyl]-5,6,7,8-tetrahydro1benzothieno[2,3-d][1,2,3]triazin-4(3H)-one typically involves multi-step organic reactionsSpecific reaction conditions such as temperature, solvents, and catalysts are crucial for the successful synthesis of this compound .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. Techniques such as microwave-assisted synthesis and flow chemistry can be employed to scale up the production while maintaining efficiency and reducing reaction times .

Chemical Reactions Analysis

Types of Reactions

3-[2-(1-benzofuran-2-yl)-2-oxoethyl]-5,6,7,8-tetrahydro1benzothieno[2,3-d][1,2,3]triazin-4(3H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH play a significant role in determining the outcome of these reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxygenated derivatives, while substitution reactions can introduce various functional groups into the compound .

Scientific Research Applications

Chemistry

In chemistry, 3-[2-(1-benzofuran-2-yl)-2-oxoethyl]-5,6,7,8-tetrahydro1benzothieno[2,3-d][1,2,3]triazin-4(3H)-one is used as a building block for the synthesis of more complex molecules.

Biology and Medicine

In biology and medicine, this compound has shown potential as a pharmacophore for the development of new drugs. Its structural features make it a candidate for targeting specific biological pathways and molecular targets, which can lead to the discovery of new therapeutic agents .

Industry

In the industrial sector, the compound can be used in the development of advanced materials with unique properties. Its incorporation into polymers and other materials can enhance their performance and functionality .

Mechanism of Action

The mechanism of action of 3-[2-(1-benzofuran-2-yl)-2-oxoethyl]-5,6,7,8-tetrahydro1benzothieno[2,3-d][1,2,3]triazin-4(3H)-one involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action can provide insights into its potential therapeutic applications .

Comparison with Similar Compounds

Similar Compounds

• 2-(1-benzofuran-2-yl)-3-phenylpyridine
• 3-(benzofuran-2-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde

Uniqueness

Compared to similar compounds, 3-[2-(1-benzofuran-2-yl)-2-oxoethyl]-5,6,7,8-tetrahydro1benzothieno[2,3-d][1,2,3]triazin-4(3H)-one stands out due to its unique combination of a benzofuran moiety, a benzothieno ring, and a triazinone core. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications .